Cas no 951885-19-1 (6-Chloro-N-propylpyridazin-3-amine)

6-Chloro-N-propylpyridazin-3-amine is a pyridazine derivative with a chloro substituent at the 6-position and a propylamino group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive chloro group allows for further functionalization, while the propylamine moiety enhances solubility and bioavailability. The pyridazine core contributes to its potential biological activity, making it valuable in medicinal chemistry research. The compound exhibits stability under standard handling conditions and can be purified via conventional methods. Its well-defined structure and synthetic utility make it a useful building block for heterocyclic chemistry applications.
6-Chloro-N-propylpyridazin-3-amine structure
951885-19-1 structure
Product Name:6-Chloro-N-propylpyridazin-3-amine
CAS No:951885-19-1
MF:C7H10ClN3
MW:171.627399921417
MDL:MFCD09800940
CID:857706
PubChem ID:14517670
Update Time:2025-06-06

6-Chloro-N-propylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-6-PROPYLAMINOPYRIDAZINE
    • 6-Chloro-N-propylpyridazin-3-amine
    • 6-chloro-N-propyl-3-pyridazinamine
    • 6-chloro-N-propyl-pyridazin-3-amine
    • 6-Chloro-N-propyl-3-pyridazinamine (ACI)
    • DTXSID50561217
    • AKOS005172073
    • N-(6-CHLORO-3-PYRIDAZINYL)-N-PROPYLAMINE
    • MFCD09800940
    • STK505668
    • SY083068
    • CS-0211507
    • 951885-19-1
    • ALBB-008935
    • N-(6-Chloro-pyridazin-3-yl) propylamine
    • 3-Chloro-6-(propylamino)pyridazine
    • A12954
    • EN300-1238168
    • F1967-2156
    • AS-62012
    • 6-Chloro-N-propyl-3-aminopyridazine
    • MDL： MFCD09800940
    • Inchi： 1S/C7H10ClN3/c1-2-5-9-7-4-3-6(8)10-11-7/h3-4H,2,5H2,1H3,(H,9,11)
    • InChI Key： QXJWIXPQOHPVFC-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(NCCC)=NN=1

Computed Properties

  • Exact Mass: 171.05600
  • Monoisotopic Mass: 171.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2
  • Topological Polar Surface Area: 37.8Ų

Experimental Properties

  • PSA: 37.81000
  • LogP: 2.02490

6-Chloro-N-propylpyridazin-3-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-N-propylpyridazin-3-amine Pricemore >>

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abcr
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6-Chloro-N-propylpyridazin-3-amine Production Method

Production Method 1

141-30-0 141-30-0
951885-19-1 951885-19-1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Ethanol ;  3 h, reflux
Reference
Selective mono-amination of dichlorodiazines
Sengmany, Stephane; Lebre, Julie ; Le Gall, Erwan; Leonel, Eric, Tetrahedron, 2015, 71(29), 4859-4867

Production Method 2

951885-19-1 951885-19-1
Reaction Conditions
Reference
Selective mono-amination of dichlorodiazines [Erratum to document cited in CA163:093063]
Sengmany, Stephane; Lebre, Julie; Le Gall, Erwan; Leonel, Eric, Tetrahedron, 2015, 71(33),

6-Chloro-N-propylpyridazin-3-amine Raw materials

6-Chloro-N-propylpyridazin-3-amine Preparation Products

6-Chloro-N-propylpyridazin-3-amine Related Literature

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